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Compound of Interest

Compound Name: Molibresib Besylate

Cat. No.: B609212

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a comprehensive guide for the use of Molibresib Besylate
(also known as GSK525762 or I-BET762), a potent and selective small molecule inhibitor of the
Bromodomain and Extra-Terminal (BET) family of proteins, in a cell culture setting.

Molibresib Besylate exerts its antineoplastic activity by targeting the BET bromodomain-
containing proteins: BRD2, BRD3, BRD4, and BRDT.[1][2] It competitively binds to the
acetylated lysine recognition motifs on the bromodomains of these proteins, thereby preventing
their interaction with acetylated histones.[1][2] This disruption of protein-histone interaction
leads to altered chromatin remodeling and subsequent modulation of gene expression.[1] A key
outcome of this inhibition is the suppression of the transcription of critical oncogenes, such as
c-Myc, which are pivotal in driving tumor cell growth and proliferation.[3][4]

Data Presentation

The following table summarizes the 50% inhibitory concentration (IC50) values of Molibresib
Besylate in various cancer cell lines, providing a reference for determining appropriate
experimental concentrations.
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Cell Line Cancer Type IC50 (nM) Reference
Various Solid Tumors )

) Solid Tumors 50 - 1698 [5][6]
(median)
NUT Midline

) NUT Midline
Carcinoma (NMC) ] 50 [5][6]

) Carcinoma
(median)
BET Bromodomain

32.5-425 (71181191
(cell-free)
HepG2 (EC50 for Hepatocellular
: : 700 [9]
ApoAl expression) Carcinoma
Acute Lymphoblastic

697 (EC50) 1170 [8]

Leukemia

Signaling Pathway

The diagram below illustrates the mechanism of action of Molibresib Besylate. By inhibiting
BET proteins, Molibresib prevents the recruitment of transcriptional machinery to chromatin,
leading to the downregulation of target oncogenes like c-MYC and subsequent inhibition of cell
proliferation and tumor growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.cancer.gov/publications/dictionaries/cancer-drug/def/molibresib-besylate
https://www.mycancergenome.org/content/drugs/molibresib/
https://synapse.patsnap.com/drug/1803d3ff69c241e784d69d818f7619d1
https://pmc.ncbi.nlm.nih.gov/articles/PMC7165800/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7165800/
https://www.researchgate.net/publication/340923800_Phase_1_Study_of_Molibresib_GSK525762_a_Bromodomain_and_Extra-Terminal_Domain_Protein_Inhibitor_in_NUT_Carcinoma_and_Other_Solid_Tumors
https://www.researchgate.net/publication/305668849_Abstract_CT014_GSK525762_a_selective_bromodomain_BRD_and_extra_terminal_protein_BET_inhibitor_results_from_part_1_of_a_phase_III_open-label_single-agent_study_in_patients_with_NUT_midline_carcinoma_NM
https://www.medchemexpress.com/molibresib-besylate.html
https://www.medchemexpress.com/GSK-525762A.html
https://www.selleckchem.com/products/i-bet-762.html
https://www.benchchem.com/product/b609212#protocol-for-molibresib-besylate-treatment-in-cell-culture
https://www.benchchem.com/product/b609212#protocol-for-molibresib-besylate-treatment-in-cell-culture
https://www.benchchem.com/product/b609212#protocol-for-molibresib-besylate-treatment-in-cell-culture
https://www.benchchem.com/product/b609212#protocol-for-molibresib-besylate-treatment-in-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b609212?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

